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Compound of Interest

Compound Name: Isopropyl 4-oxopentanoate

Cat. No.: B1584858 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the solubility characteristics of isopropyl
4-oxopentanoate (also known as isopropyl levulinate). Due to the limited publicly available

quantitative data, this document summarizes existing information and presents a

comprehensive experimental protocol for determining solubility in a variety of solvents. This

guide is intended to be a valuable resource for laboratory researchers and professionals in the

field of drug development and chemical synthesis.

Introduction
Isopropyl 4-oxopentanoate (CAS No. 21884-26-4) is an ester that serves as a versatile

chemical intermediate in various applications, including the synthesis of pharmaceuticals and

agrochemicals.[1] Its physicochemical properties, particularly its solubility, are critical for its

application in reaction chemistry, formulation development, and purification processes.

Understanding the solubility of this compound in different solvent systems is essential for

optimizing experimental conditions and ensuring efficient and reproducible results.

Physicochemical Properties
Molecular Formula: C₈H₁₄O₃

Molecular Weight: 158.19 g/mol [1]
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Appearance: Colorless clear liquid

Boiling Point: 209.00 °C at 760.00 mm Hg

logP (o/w): 0.792 (estimated)

Solubility Data
Quantitative solubility data for isopropyl 4-oxopentanoate in a wide range of solvents is not

extensively reported in the public domain. The available information indicates a general

solubility profile, which is summarized in the table below.

Solvent Type Solubility
Temperature
(°C)

Citation

Water Polar Protic

Very Slightly

Soluble; 1.742 x

10⁴ mg/L

(estimated)

25 [2]

Alcohol Polar Protic Soluble Not Specified [2]

Note: The term "soluble" is qualitative. For precise applications, experimental determination of

quantitative solubility is highly recommended.

Experimental Protocol for Solubility Determination
The following protocol provides a detailed methodology for the quantitative determination of the

solubility of isopropyl 4-oxopentanoate. This method is adapted from general procedures for

determining the solubility of esters.[3]

Materials and Equipment
Isopropyl 4-oxopentanoate (analytical standard)

Selected solvents (e.g., water, ethanol, methanol, acetone, ethyl acetate, hexane) of

analytical grade
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Analytical balance (± 0.0001 g)

Thermostatic shaker or water bath

Centrifuge

Calibrated micropipettes

Glass vials with screw caps

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV

or RI) or Gas Chromatography (GC) system.

Procedure
Preparation of Saturated Solutions:

Add an excess amount of isopropyl 4-oxopentanoate to a series of glass vials, each

containing a known volume (e.g., 5 mL) of a different solvent.

Seal the vials tightly to prevent solvent evaporation.

Place the vials in a thermostatic shaker set to a constant temperature (e.g., 25 °C) and

agitate for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached.

Phase Separation:

After equilibration, allow the vials to stand undisturbed at the set temperature for at least 2

hours to allow any undissolved solute to settle.

For fine suspensions, centrifuge the vials at a moderate speed (e.g., 3000 rpm) for 15

minutes to facilitate the separation of the solid and liquid phases.

Sample Preparation for Analysis:

Carefully withdraw a known volume of the clear supernatant from each vial using a

calibrated micropipette.
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Dilute the aliquot with a known volume of a suitable solvent to a concentration within the

linear range of the analytical method (HPLC or GC).

Quantitative Analysis:

Prepare a series of standard solutions of isopropyl 4-oxopentanoate of known

concentrations.

Analyze the standard solutions using a validated HPLC or GC method to generate a

calibration curve.

Analyze the diluted samples of the saturated solutions under the same analytical

conditions.

Determine the concentration of isopropyl 4-oxopentanoate in the diluted samples by

interpolating from the calibration curve.

Calculation of Solubility:

Calculate the solubility (S) in mg/mL or g/L using the following formula: S = C × DF Where:

C = Concentration of the diluted sample determined from the calibration curve

DF = Dilution factor

Visualization of Experimental Workflow
The following diagram illustrates the logical workflow for the experimental determination of

solubility.
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Caption: Workflow for the experimental determination of solubility.
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Conclusion
While comprehensive quantitative solubility data for isopropyl 4-oxopentanoate is not readily

available, this guide provides the known qualitative and estimated information. The detailed

experimental protocol outlined offers a robust framework for researchers to determine the

solubility of this compound in various solvents of interest. Accurate solubility data is paramount

for the successful application of isopropyl 4-oxopentanoate in research and development,

enabling informed decisions on solvent selection, reaction optimization, and formulation design.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b1584858?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584858?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

